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Compound of Interest

Compound Name: Dienogest-d8

Cat. No.: B3025960 Get Quote

A Technical Guide to Dienogest-d8 for Research
Applications
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Dienogest-d8, a

deuterated analog of the synthetic progestin Dienogest. This guide is intended for research

laboratories and professionals in drug development, offering detailed supplier and purchasing

information, experimental protocols for its use as an internal standard, and an exploration of

the signaling pathways influenced by Dienogest.

Dienogest-d8: An Overview for Research Use
Dienogest-d8 is a stable isotope-labeled version of Dienogest, where eight hydrogen atoms

have been replaced by deuterium. This isotopic labeling makes it an ideal internal standard for

quantitative analysis of Dienogest in biological matrices using mass spectrometry-based

techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Its use is

strictly for research purposes and not for human or animal consumption.[1]
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For research laboratories, sourcing high-purity and well-characterized Dienogest-d8 is crucial

for reliable experimental outcomes. Several reputable suppliers offer this compound for

research use. The following table summarizes key information from various suppliers to

facilitate easy comparison.

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Purity
Available
Quantities

Cayman

Chemical
30153

2376035-92-

4
C₂₀H₁₇D₈NO₂

≥99%

deuterated

forms (d₁-d₈)

1 mg

Santa Cruz

Biotechnolog

y

sc-211789
65928-58-7

(unlabeled)
C₂₀H₂₀D₅NO₂ Not specified Inquire

Clearsynth CS-T-95509
65928-58-7

(unlabeled)
C₂₀H₁₇D₈NO₂ Not specified Inquire

AdooQ

Bioscience
Not specified

65928-58-7

(unlabeled)
Not specified >99% (HPLC) Inquire

MedchemExp

ress
HY-B0084S2 Not specified C₂₀H₁₉D₆NO₂

99.92%

(HPLC)
Inquire

RayBiotech Not specified
65928-58-7

(unlabeled)

C₂₀H₂₅NO₂

(unlabeled)
99.75%

10 mM (in 1

mL DMSO),

10mg, 25mg,

50mg, 100mg

Note: Purity specifications and available quantities are subject to change. It is recommended to

contact the suppliers directly for the most up-to-date information and to request a Certificate of

Analysis.

Certificate of Analysis
A Certificate of Analysis (CoA) is a critical document that provides detailed information about

the quality and purity of a specific batch of a compound. Researchers should always request
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and review the CoA before using Dienogest-d8 in their experiments. An example of the

information typically found on a CoA for a related Dienogest product is provided below.

Sample Certificate of Analysis Information (for 11,12 delta Dienogest)[2]

Test Result

Appearance -

Solubility -

¹H-NMR Conforms to structure

MASS Conforms to structure

Chromatographic Purity >90%

Long term Storage Store at 2-8 °C in well-closed container

Handling and Transit 25-30 °C in well-closed container

Experimental Protocol: Quantification of Dienogest
in Human Plasma using LC-MS/MS with Dienogest-
d8 as an Internal Standard
The following protocol is a synthesized methodology based on established and validated

methods for the quantification of Dienogest in biological samples.[3][4][5] Dienogest-d8 serves

as the internal standard to ensure accuracy and precision by correcting for variations during

sample preparation and analysis.

1. Materials and Reagents:

Dienogest analytical standard

Dienogest-d8 (Internal Standard)

Human plasma (K2 EDTA)

Acetonitrile (HPLC grade)
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Ammonium acetate (LC-MS grade)

Water (LC-MS grade)

Zorbax XDB-Phenyl column (4.6 × 75 mm, 3.5 µm) or equivalent

2. Preparation of Stock and Working Solutions:

Prepare stock solutions of Dienogest and Dienogest-d8 in a suitable organic solvent (e.g.,

acetonitrile or methanol) at a concentration of 1 mg/mL.

Prepare a series of working standard solutions of Dienogest by serial dilution of the stock

solution with the mobile phase to create a calibration curve (e.g., ranging from 1 to 200

ng/mL).

Prepare a working solution of the internal standard (Dienogest-d8) at an appropriate

concentration (e.g., 100 ng/mL) in the mobile phase.

3. Sample Preparation (Liquid-Liquid Extraction):

To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of the Dienogest-d8
internal standard working solution and vortex briefly.

Add 1 mL of a suitable extraction solvent (e.g., a mixture of ethyl acetate and n-hexane).

Vortex the mixture for 5 minutes.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the upper organic layer to a new tube and evaporate to dryness under a gentle

stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a portion of the reconstituted sample (e.g., 10 µL) into the LC-MS/MS system.

4. LC-MS/MS Conditions:
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LC System: Agilent 1200 series or equivalent

Column: Zorbax XDB-Phenyl (4.6 × 75 mm, 3.5 µm)

Mobile Phase: Isocratic elution with Acetonitrile:5 mM Ammonium Acetate (70:30, v/v)

Flow Rate: 0.60 mL/min

Column Temperature: 40°C

Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., API 4000)

Ionization Mode: Positive Electrospray Ionization (ESI+)

MRM Transitions:

Dienogest: m/z 312.3 → 135.3

Dienogest-d8 (IS): (adjust based on specific deuteration pattern, e.g., for d6: m/z 318.3 →

appropriate fragment)

Data Analysis: Quantify Dienogest concentration by calculating the peak area ratio of the

analyte to the internal standard and comparing it to the calibration curve.

Signaling Pathways and Mechanism of Action of
Dienogest
Dienogest is a synthetic progestin that exerts its therapeutic effects, particularly in the context

of endometriosis, through its interaction with the progesterone receptor and subsequent

modulation of various signaling pathways.[6][7][8][9][10]

1. Progesterone Receptor Agonism:

Dienogest is a potent and selective agonist of the progesterone receptor (PR).[11][12] Upon

binding to the PR in the cytoplasm, the receptor-ligand complex translocates to the nucleus,

where it binds to progesterone response elements (PREs) on target genes, thereby regulating
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their transcription. This leads to a decidualization of endometrial tissue and subsequent atrophy

of endometriotic lesions.[8]
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Caption: Dienogest binds to the progesterone receptor, leading to the modulation of gene

transcription and cellular effects in endometriotic tissue.

2. Inhibition of Inflammatory Pathways (NF-κB Signaling):

Endometriosis is characterized by a chronic inflammatory state. Dienogest has been shown to

exert anti-inflammatory effects, in part by inhibiting the nuclear factor-kappa B (NF-κB)

signaling pathway.[13][14][15][16] By suppressing the activation of NF-κB, Dienogest can

reduce the expression of pro-inflammatory cytokines and enzymes, such as interleukins (IL-6,

IL-8) and cyclooxygenase-2 (COX-2), thereby alleviating inflammation and pain associated with

endometriosis.
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Caption: Dienogest inhibits the NF-κB signaling pathway, reducing the expression of pro-

inflammatory genes.

3. Experimental Workflow for Dienogest-d8 in Quantitative Analysis:

The following diagram illustrates a typical workflow for the use of Dienogest-d8 as an internal

standard in a research setting for the quantification of Dienogest in a biological sample.
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Caption: A typical experimental workflow for the quantification of Dienogest using Dienogest-
d8 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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